![molecular formula C11H11N5 B2853441 5-Methyl-7-(4-methylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine CAS No. 2310154-37-9](/img/structure/B2853441.png)
5-Methyl-7-(4-methylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine
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Description
“5-Methyl-7-(4-methylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine” is a type of pyrazolo[1,5-a]pyrimidine . Pyrazolo[1,5-a]pyrimidines are nitrogen-containing heterocycles and crucial pharmacophores found in many biologically active molecules .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines often involves copper-catalyzed reactions . The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ .Molecular Structure Analysis
The molecular structure of pyrazolo[1,5-a]pyrimidines can be analyzed using techniques such as NMR . The electronic structure analysis based on DFT and TD-DFT calculations revealed that electron-donating groups (EDGs) at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring .Chemical Reactions Analysis
The reaction mechanism of pyrazolo[1,5-a]pyrimidines proceeds through the nucleophilic attack of the exo-NH . When the reaction was carried out in ethanol, a different regioselectivity was observed leading to the isolation of the open-chain intermediate compounds .Physical And Chemical Properties Analysis
Pyrazolo[1,5-a]pyrimidines have several key characteristics such as their simpler and greener synthetic methodology, and their tunable photophysical properties . They also exhibit excellent thermal stability .Future Directions
Properties
IUPAC Name |
5-methyl-7-(4-methylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N5/c1-8-6-13-15(7-8)11-5-9(2)14-10-3-4-12-16(10)11/h3-7H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDMGSHKASRDBKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=NN2C(=C1)N3C=C(C=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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